(S)-3-Amino-3-(3-trifluoromethyl-phenyl)-propionic acid methyl ester

• IUPAC Name: methyl (3S)-3-amino-3-[3-(trifluoromethyl)phenyl]propanoate
• InChI: InChI=1S/C11H12F3NO2/c1-17-10(16)6-9(15)7-3-2-4-8(5-7)11(12,13)14/h2-5,9H,6,15H2,1H3/t9-/m0/s1
• InChI Key: UXOKNDFGYDXGGN-VIFPVBQESA-N
• Canonical SMILES: COC(=O)CC(C1=CC(=CC=C1)C(F)(F)F)N
• Isomeric SMILES: COC(=O)C[C@@H](C1=CC(=CC=C1)C(F)(F)F)N
• Molecular Formula: C11H12F3NO2
• Molecular Weight: 247.21 g/mol

Description

“(S)-3-Amino-3-(3-trifluoromethyl-phenyl)-propionic acid methyl ester” is a compound that contains a trifluoromethyl group. The trifluoromethyl group is a functional group that has the formula -CF3. It is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom.

Synthesis Analysis

The synthesis of compounds containing a trifluoromethyl group can be achieved through various methods. For instance, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Additionally, a method that enables the formation of trifluoromethyl ketones from readily available methyl esters using fluoroform was developed.

Molecular Structure Analysis

The molecular structure of a compound can be represented by its InChI (IUPAC International Chemical Identifier). For example, a compound with a trifluoromethyl group might have an InChI similar to this: InChI=1S/C20H19F3N2O4/c1-13(14-8-6-9-16(11-14)20(21,22)23)24-29-12-15-7-4-5-10-17(15)18(25-28-3)19(26)27-2/h4-11H,12H2,1-3H3.

Chemical Reactions Analysis

Trifluoromethylated compounds are often involved in various chemical reactions. For example, the protodeboronation of pinacol boronic esters, which are highly valuable building blocks in organic synthesis, has been reported. Additionally, the Suzuki–Miyaura coupling reaction, which involves the transmetalation of organoboron reagents, is a widely applied transition metal catalyzed carbon–carbon bond-forming reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, a compound with a trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For instance, a compound with a trifluoromethyl group might be classified as a flammable liquid, and it might be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions in the study and application of trifluoromethylated compounds are vast. They are of significant importance in the pharmaceutical industry and agrochemicals. The trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation.